2-[(4-Oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetamide

Specification

• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol
• IUPAC Name: 2-[(4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-7-yl)oxy]acetamide
• Standard InChI: InChI=1S/C14H13NO4/c15-13(16)7-18-8-4-5-10-9-2-1-3-11(9)14(17)19-12(10)6-8/h4-6H,1-3,7H2,(H2,15,16)
• Standard InChI Key: PQLKEVNOEOGTII-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=O)OC3=C2C=CC(=C3)OCC(=O)N

Introduction

2-[(4-Oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetamide is a synthetic organic molecule belonging to the chromene family. Chromenes are bicyclic oxygen-containing heterocycles that exhibit a fused benzene ring with a pyran ring. The specific structure of this compound includes a functional acetamide group linked via an ether bond to a chromene derivative containing a cyclopentane moiety.

This compound's molecular framework suggests potential biological activity due to the presence of pharmacophoric groups such as the chromene core and the acetamide functionality. Chromene derivatives are widely studied for their diverse pharmacological properties, including anticancer, antimicrobial, and antioxidant activities.

Structural Features

The structure of 2-[(4-Oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetamide can be broken down into the following components:

• Chromene Core: The 4H-chromene substructure is known for its biological relevance and stability.

• Cyclopentane Ring: The cyclopenta[c] fusion adds rigidity and conformational constraints to the molecule.

• Acetamide Group: This functional group enhances solubility and may contribute to hydrogen bonding in biological systems.

• Ether Linkage: The oxygen atom connecting the acetamide group to the chromene scaffold introduces polarity and potential reactivity.

Synthesis Pathways

Although specific synthesis details for this compound are not directly available in the provided sources, general synthesis strategies for similar chromene derivatives involve:

• Cyclocondensation Reactions: Utilization of salicylaldehydes with active methylene compounds in the presence of catalysts.

• O-Alkylation: Formation of ether bonds by reacting hydroxychromenes with alkyl halides or acetamides under basic conditions.

• Functionalization: Incorporation of cyclopentane rings through Diels-Alder reactions or other cyclization techniques.

For example:

• Chromenes can be synthesized via multi-component reactions (e.g., aldehydes, malononitrile, and β-ketoesters) under various conditions such as microwave irradiation or catalysis.

Biological Significance

Chromene derivatives have been extensively studied for their pharmacological profiles. While specific data on 2-[(4-Oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-7-yl)oxy]acetamide is unavailable, related compounds exhibit:

• Anticancer Activity: Chromenes inhibit enzymes like topoisomerase and kinases involved in cancer cell proliferation.

• Antimicrobial Properties: Effective against Gram-positive/negative bacteria and fungi by disrupting cell wall synthesis or enzyme activity.

• Antioxidant Potential: Scavenging free radicals due to electron-rich aromatic systems.

Research Applications

The compound's design suggests potential applications in:

• Drug Development: As a lead molecule for anticancer or antimicrobial agents.

• Molecular Docking Studies: To explore binding interactions with enzymes or receptors.

• Synthetic Chemistry: As a precursor for further functionalized derivatives.

Challenges and Future Directions

• Synthesis Optimization: Developing eco-friendly and high-yield methods for its preparation.

• Biological Evaluation: Conducting in vitro and in vivo studies to confirm its activity spectrum.

• Structure-Activity Relationship (SAR): Modifying substituents on the chromene core to enhance potency.